Cas no 1122-86-7 (4-Ethoxypiperidine)

• Product Name: 4-Ethoxypiperidine
• CAS No: 1122-86-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD06247385
• CID: 83409
• PubChem ID: 11506519
• Update Time: 2025-05-22

4-Ethoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxypiperidine
• 4-ethoxypiperidine(SALTDATA: 0.85HCl 0.6H2O)
• SCHEMBL78025
• FT-0601767
• BCP11332
• FS-5206
• 4-ethoxyl piperidine
• F81702
• Piperidine, 4-ethoxy-
• Z274503162
• AKOS000172887
• EN300-52306
• A802540
• MFCD06247385
• CS-0206667
• 4-ethoxy piperidine
• DTXSID10467701
• AB01186826-03
• 1122-86-7
• SB30710
• BB 0253268
• 4-Ethoxy-piperidine
• NCGC00341294-01
• OYHQAXYDSYSGEI-UHFFFAOYSA-N
• 4-ethoxy-piperidine >98%
• DTXCID00418520
• STK355946

• MDL： MFCD06247385
• Inchi： 1S/C7H15NO/c1-2-9-7-3-5-8-6-4-7/h7-8H,2-6H2,1H3
• InChI Key： OYHQAXYDSYSGEI-UHFFFAOYSA-N
• SMILES： O(CC)C1CCNCC1

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.92
• Boiling Point: 174-176°C
• Flash Point: 174-176°C
• Refractive Index: 1.451
• PSA: 21.26000
• LogP: 1.10370
• Solubility: Not determined

4-Ethoxypiperidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-37
• HazardClass：IRRITANT

Additional information on 4-Ethoxypiperidine

Comprehensive Guide to 4-Ethoxypiperidine (CAS No. 1122-86-7): Properties, Applications, and Industry Insights

4-Ethoxypiperidine (CAS No. 1122-86-7) is a specialized organic compound belonging to the piperidine derivative family. With its unique molecular structure featuring an ethoxy group at the 4-position, this compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science. The growing interest in piperidine derivatives as building blocks for drug discovery aligns with current trends in small molecule therapeutics and precision chemistry.

The compound's chemical properties include a molecular formula of C7H15NO, a boiling point of approximately 180-182°C, and moderate solubility in polar organic solvents. These characteristics make it valuable for heterocyclic synthesis, particularly in constructing nitrogen-containing scaffolds for bioactive molecules. Recent patent analyses reveal increasing applications of 4-substituted piperidines in developing kinase inhibitors and GPCR-targeted therapies, reflecting industry demand for novel pharmaceutical intermediates.

From a synthetic chemistry perspective, 4-Ethoxypiperidine serves as a versatile precursor in multistep organic synthesis. Its ethoxy group participates in nucleophilic substitution reactions, while the piperidine ring offers opportunities for N-functionalization. This dual reactivity explains its popularity in parallel synthesis platforms for combinatorial chemistry applications. Researchers particularly value its role in creating chiral auxiliaries and asymmetric catalysts, addressing the pharmaceutical industry's need for enantioselective synthesis methods.

The compound's stability profile makes it suitable for high-throughput screening applications. Unlike some reactive piperidine analogs, 4-Ethoxypiperidine demonstrates excellent shelf stability under nitrogen atmosphere, reducing decomposition risks during storage. This property aligns with current laboratory efficiency trends, where stable intermediates minimize workflow interruptions. Analytical studies using GC-MS and HPLC confirm its high purity (>98%) in commercial samples, meeting stringent quality control requirements for research applications.

In material science, 1122-86-7 has emerged as a modifier for polymeric matrices. The ethoxy group's polarity enhances compatibility with engineering plastics, while the nitrogen atom provides sites for crosslinking reactions. Recent studies explore its incorporation into smart materials responsive to pH changes, reflecting the broader scientific interest in stimuli-responsive polymers. These applications demonstrate how piperidine chemistry intersects with cutting-edge material innovations.

Environmental and safety considerations for 4-Ethoxypiperidine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper ventilation controls and PPE are recommended during handling. The compound's biodegradability profile has been investigated through OECD test guidelines, showing moderate environmental persistence. These findings inform proper waste management procedures in research settings, addressing growing concerns about green chemistry practices.

The commercial landscape for CAS 1122-86-7 reflects increasing demand from contract research organizations and academic laboratories. Suppliers typically offer the compound in various packaging options, from gram-scale quantities for exploratory research to kilogram batches for process development. Current market analysis indicates steady growth in the fine chemicals sector, driven by pharmaceutical R&D investments in targeted therapies and orphan drugs development.

Future research directions for 4-Ethoxypiperidine may explore its potential in metal-organic frameworks (MOFs) as a nitrogen donor ligand, or its application in flow chemistry systems for continuous manufacturing. The compound's structural features position it well for emerging catalysis technologies, particularly in photoredox chemistry applications. These potential uses align with broader industry shifts toward sustainable synthetic methods and process intensification strategies.

For researchers working with N-substituted piperidines, proper spectroscopic characterization of 4-Ethoxypiperidine is essential. Standard protocols involve 1H NMR (δ 1.15-1.20 ppm for ethoxy CH3, 3.35-3.45 ppm for OCH2), 13C NMR, and FTIR analysis (characteristic C-O stretch at 1100-1150 cm-1). These analytical fingerprints ensure compound identity verification, crucial for reproducible research in medicinal chemistry programs.

The regulatory status of 1122-86-7 remains favorable for research use, with no significant global restrictions reported. However, researchers should consult current chemical inventories (such as TSCA, EINECS, or DSL) for jurisdiction-specific compliance. This regulatory clarity supports the compound's continued use in drug discovery pipelines and academic investigations, particularly in developing bioactive heterocycles and molecular probes.